N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide
Overview
Description
“N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide” is a complex organic compound. It likely contains an aminophenyl group (a phenyl group attached to an amino group), an ethyl group (a two-carbon chain), and a pyrazole group (a heterocyclic compound containing nitrogen) attached to a carboxamide group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions, including condensation, substitution, or coupling reactions .Molecular Structure Analysis
The molecular structure of similar compounds is often analyzed using techniques like X-ray diffraction, NMR spectroscopy, and computational methods like Density Functional Theory .Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and depend on various factors. Some compounds undergo rearrangement reactions, while others may participate in redox reactions .Physical And Chemical Properties Analysis
Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be determined through experimental methods. These properties are often influenced by the compound’s molecular structure .Scientific Research Applications
- Fragmentation Studies : In gas-phase collision-induced dissociation experiments, protonated N-(3-aminophenyl)benzamide undergoes a rearrangement via nitrogen-oxygen (N–O) exchange. The resulting ions provide valuable insights into the compound’s structure and behavior .
- Generalization to Other Amides : Similar rearrangements occur in protonated amide compounds with electron-donating groups at the meta position. These include –OH, –CH3, –OCH3, –NH(CH3)2, –NH-Ph, and –NHCOCH3 . However, amides with electron-withdrawing groups do not display this rearrangement.
- Boronic Acid Interactions : Boronic acids, including AP-PhCOEt, interact with diols and strong Lewis bases (such as fluoride or cyanide anions). These interactions make them useful for sensing applications . For instance, they can be employed in homogeneous assays or heterogeneous detection systems.
- Molecular Structure Studies : Density Functional Theory (DFT) calculations have been used to study the molecular structure of 4-(3-aminophenyl)benzonitrile (a related compound). These theoretical studies complement experimental vibrational mode analyses .
Mass Spectrometry and Ion Chemistry
Sensing Applications
Computational Chemistry
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(3-aminophenyl)-2-ethylpyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-2-16-11(6-7-14-16)12(17)15-10-5-3-4-9(13)8-10/h3-8H,2,13H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWUVPZSOVYADPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)C(=O)NC2=CC=CC(=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601226077 | |
Record name | N-(3-Aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601226077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide | |
CAS RN |
957261-69-7 | |
Record name | N-(3-Aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=957261-69-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(3-Aminophenyl)-1-ethyl-1H-pyrazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601226077 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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